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Compound of Interest

Compound Name: Trimidox hydrochloride

Cat. No.: B1662421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimidox hydrochloride (CAS 95933-74-7), also known as VF 233, is a potent and specific

inhibitor of ribonucleotide reductase (RNR).[1] This enzyme is critical for the de novo synthesis

of deoxyribonucleotides, the essential building blocks for DNA replication and repair. By

inhibiting RNR, Trimidox effectively depletes the intracellular pool of deoxyribonucleoside

triphosphates (dNTPs), leading to the suppression of DNA synthesis. This mechanism makes

Trimidox a subject of significant interest in cancer research, as rapidly proliferating cancer cells

are highly dependent on RNR activity. Inhibition of this pathway ultimately leads to cell cycle

arrest and apoptosis (programmed cell death).[2][3] These application notes provide detailed

protocols for the dissolution and use of Trimidox hydrochloride in cell culture experiments.

Data Presentation
Solubility and Storage of Trimidox
For optimal results and reproducibility, it is crucial to properly dissolve and store Trimidox
hydrochloride. The following table summarizes the solubility and recommended storage

conditions.
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Parameter Value Reference

Molecular Weight 184.15 g/mol [2]

Solubility in DMSO ≥20 mg/mL [4]

Solubility in Dimethyl

Formamide
~20 mg/mL [2]

Aqueous Solubility Sparingly soluble [2]

Storage of Solid Compound -20°C [2]

Storage of Stock Solution (in

DMSO)
-20°C (for up to 6 months) General laboratory practice

Storage of Aqueous Working

Solution

Use immediately; do not store

for more than one day
[2]

Experimental Protocols
Protocol for Preparation of Trimidox Hydrochloride
Stock and Working Solutions
This protocol outlines the steps for preparing a sterile, high-concentration stock solution of

Trimidox hydrochloride in DMSO and its subsequent dilution to a working concentration for

cell culture experiments.

Materials:

Trimidox hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Sterile, pyrogen-free pipette tips

Vortex mixer
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Cell culture medium appropriate for your cell line

Sterile serological pipettes and centrifuge tubes

Procedure:

1. Preparation of a 10 mM Trimidox Hydrochloride Stock Solution in DMSO:

a. Aseptically weigh out a precise amount of Trimidox hydrochloride powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 1.84 mg of Trimidox hydrochloride
(Molecular Weight = 184.15 g/mol ).

b. Transfer the powder to a sterile microcentrifuge tube.

c. Add the appropriate volume of cell culture grade DMSO to achieve a final concentration of 10

mM. For 1.84 mg of Trimidox, add 1 mL of DMSO.

d. Vortex the tube thoroughly until the powder is completely dissolved. Visually inspect the

solution to ensure there are no visible particles.

e. Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

f. Store the aliquots at -20°C.

2. Preparation of a Working Solution in Cell Culture Medium:

a. Thaw a single aliquot of the 10 mM Trimidox hydrochloride stock solution at room

temperature.

b. Determine the final concentration of Trimidox hydrochloride required for your experiment.

Effective concentrations can range from 25 µM to 100 µM, with a reported IC50 of 35 µM in HL-

60 cells.[4][5]

c. Perform a serial dilution of the stock solution in your complete cell culture medium to achieve

the desired final concentration. Important: To avoid precipitation, add the DMSO stock solution

to the cell culture medium and mix immediately. Do not exceed a final DMSO concentration of

0.5% in your culture, as higher concentrations can be toxic to cells.
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d. Use the prepared working solution immediately for your cell culture experiments. Do not

store aqueous working solutions.

Mandatory Visualizations
Experimental Workflow for Trimidox Hydrochloride
Solution Preparation
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Caption: Workflow for preparing Trimidox hydrochloride solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1662421?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway of Trimidox Hydrochloride
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Caption: Trimidox hydrochloride's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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